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Compound of Interest

Compound Name: N-Isopropylbenzamide

Cat. No.: B184332 Get Quote

N-Isopropylbenzamide: Molecular Properties
This document provides the fundamental molecular information for N-Isopropylbenzamide, a

compound of interest in various research and development contexts.

Core Molecular Data
The essential molecular details of N-Isopropylbenzamide are summarized below. This

information is critical for experimental design, chemical synthesis, and analytical

characterization.

Identifier Value Source

Molecular Formula C10H13NO [1][2][3][4][5]

Molecular Weight 163.22 g/mol [1][5]

Alternate Molecular Weight 163.2163 g/mol [2]

Alternate Molecular Weight 163.219 g/mol [3][4]

CAS Number 5440-69-7 [2]
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The following diagram illustrates the fundamental relationship between the molecular formula

and the calculation of molecular weight.
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Caption: Relationship between molecular formula and molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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